Cas no 1045709-42-9 (2-[3-(aminomethyl)-3-oxetanyl]ethanol)

• Product Name: 2-[3-(aminomethyl)-3-oxetanyl]ethanol
• CAS No: 1045709-42-9
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 1148523
• PubChem ID: 71432940
• Update Time: 2025-10-25

2-[3-(aminomethyl)-3-oxetanyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Aminomethyl)-3-oxetanyl]ethanol
• 2-(3-(Aminomethyl)oxetan-3-yl)ethanol
• SCHEMBL15931192
• SB11931
• VRB70942
• 2-(3-(AMINOMETHYL)OXETAN-3-YL)ETHANOL[1045709-42-9]
• 2-(3-(Aminomethyl)oxetan-3-yl)ethan-1-ol
• 1045709-42-9
• 2-[3-(aminomethyl)oxetan-3-yl]ethanol
• MFCD22370034
• AKOS016015927
• D75928
• 2-[3-(aminomethyl)oxetan-3-yl]ethan-1-ol
• 3-(Aminomethyl)-3-oxetaneethanol
• CS-0098411
• DTXSID401301942
• 2-[3-(aminomethyl)-3-oxetanyl]ethanol

• MDL： MFCD22370034
• Inchi： 1S/C6H13NO2/c7-3-6(1-2-8)4-9-5-6/h8H,1-5,7H2
• InChI Key： KIVJTIQCJQMFAZ-UHFFFAOYSA-N
• SMILES： O1CC(CN)(CCO)C1

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-[3-(aminomethyl)-3-oxetanyl]ethanol

Comprehensive Overview of 2-[3-(Aminomethyl)-3-oxetanyl]ethanol (CAS No. 1045709-42-9): Properties, Applications, and Industry Insights

The chemical compound 2-[3-(aminomethyl)-3-oxetanyl]ethanol (CAS No. 1045709-42-9) has garnered significant attention in recent years due to its unique structural features and versatile applications. As a derivative of the oxetane family, this compound combines an aminomethyl group with an ethanol moiety, making it a valuable intermediate in organic synthesis and material science. Researchers and industry professionals are increasingly exploring its potential in fields such as polymer chemistry, pharmaceutical development, and specialty coatings.

One of the most searched questions about 2-[3-(aminomethyl)-3-oxetanyl]ethanol revolves around its synthetic routes and reaction mechanisms. The compound is typically synthesized through the ring-opening of oxetane derivatives, followed by functionalization with ethanolamine or similar reagents. Its molecular structure (C6H13NO2) features a four-membered oxetane ring, which contributes to its high reactivity and stability under controlled conditions. This balance of properties makes it a sought-after building block for high-performance materials.

In the context of green chemistry trends, 2-[3-(aminomethyl)-3-oxetanyl]ethanol aligns with the demand for sustainable chemical processes. Its potential as a bio-based intermediate has been highlighted in recent studies, particularly in the development of water-soluble polymers and biodegradable coatings. Industry reports suggest growing interest in its use for UV-curable resins, where its crosslinking efficiency outperforms traditional alternatives.

The pharmaceutical applications of this compound are another hot topic among researchers. Its oxetane-ethanol hybrid structure shows promise in drug delivery systems, particularly for enhancing the solubility of hydrophobic active ingredients. Recent patents have disclosed its utility in prodrug design and bioconjugation, though detailed clinical data remains limited due to the compound's relatively recent introduction to the market.

From a material science perspective, CAS 1045709-42-9 has demonstrated exceptional performance in adhesive formulations. Its polar functionality enables strong interfacial interactions with various substrates, while the oxetane ring provides thermal stability. Manufacturers of electronic materials have reported its effectiveness in dielectric layers and encapsulation systems, particularly where moisture resistance is critical.

Analytical characterization of 2-[3-(aminomethyl)-3-oxetanyl]ethanol typically involves NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC purity analysis. The compound's physical properties include a molecular weight of 131.17 g/mol, moderate water solubility, and stability at room temperature when properly stored. These characteristics make it suitable for both laboratory-scale research and industrial production.

Market analysts project steady growth for oxetane-based chemicals, with 2-[3-(aminomethyl)-3-oxetanyl]ethanol positioned as a key player in this niche segment. The compound's compatibility with click chemistry protocols and thiol-ene reactions further expands its utility across multiple disciplines. As regulatory frameworks evolve to favor environmentally benign chemicals, this compound's profile is expected to rise significantly in the coming decade.

Quality control protocols for CAS 1045709-42-9 emphasize the importance of monitoring residual solvents and byproducts from the synthesis process. Advanced purification techniques such as column chromatography and recrystallization are commonly employed to achieve pharmaceutical-grade material. The compound's storage stability under nitrogen atmosphere has been well-documented, with recommended handling in amber glass containers to prevent degradation.

Emerging research directions for 2-[3-(aminomethyl)-3-oxetanyl]ethanol include its potential in smart materials that respond to environmental stimuli. Preliminary studies have investigated its incorporation into pH-sensitive hydrogels and temperature-responsive polymers. The compound's dual functionality (amine and hydroxyl groups) provides multiple sites for further modification, enabling tailored properties for specific applications.

In conclusion, 2-[3-(aminomethyl)-3-oxetanyl]ethanol represents a fascinating case study in modern specialty chemicals development. Its combination of structural novelty, synthetic versatility, and performance characteristics ensures its continued relevance across multiple industries. As research uncovers new applications and improved synthetic methodologies, this compound is poised to make significant contributions to advanced material science and molecular engineering in the years ahead.